Cas no 2806-10-2 (2-fluoro-N-propylaniline)

• Product Name: 2-fluoro-N-propylaniline
• CAS No: 2806-10-2
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD11145358
• CID: 1433677
• PubChem ID: 21480431
• Update Time: 2025-10-28

2-fluoro-N-propylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-N-propyl-
• 2-fluoro-N-propylaniline
• N-(2-fluorophenyl)-N-propylamine
• ADMJICSNKXQZOS-UHFFFAOYSA-N
• CAA80610
• Z334942896
• (2-Fluorophenyl)propylamine
• AKOS000239210
• SCHEMBL6233644
• EN300-314076
• 2806-10-2

• MDL： MFCD11145358
• Inchi： 1S/C9H12FN/c1-2-7-11-9-6-4-3-5-8(9)10/h3-6,11H,2,7H2,1H3
• InChI Key： ADMJICSNKXQZOS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NCCC

Computed Properties

• Exact Mass: 153.09546
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on 2-fluoro-N-propylaniline

Professional Introduction to Compound with CAS No. 2806-10-2 and Product Name: 2-fluoro-N-propylaniline

2-fluoro-N-propylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2806-10-2, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, owing to its unique structural and electronic properties. The presence of a fluorine atom at the 2-position of the phenyl ring enhances its reactivity and potential utility in drug design, making it a valuable building block for medicinal chemists.

The fluorine substituent in 2-fluoro-N-propylaniline plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derived compounds. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, there has been a surge in research focused on harnessing the benefits of fluorinated aromatic compounds due to their ability to improve drug efficacy and reduce side effects. This has led to the exploration of 2-fluoro-N-propylaniline as a precursor in developing novel therapeutic agents.

One of the most compelling aspects of 2-fluoro-N-propylaniline is its application in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The propylamine side chain provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. Recent advancements in click chemistry and transition-metal-catalyzed reactions have further expanded the synthetic possibilities of this compound, enabling rapid and efficient access to complex derivatives.

In addition to its pharmaceutical applications, 2-fluoro-N-propylaniline has shown promise in agrochemical research. Fluorinated compounds are increasingly being used in crop protection agents due to their enhanced stability and bioavailability. The incorporation of fluorine into pesticides can improve their resistance to degradation, ensuring prolonged efficacy in field conditions. Researchers are exploring derivatives of 2-fluoro-N-propylaniline as potential candidates for next-generation herbicides and fungicides, which could address emerging challenges in global food security.

The chemical synthesis of 2-fluoro-N-propylaniline involves multi-step processes that require careful optimization to achieve high yields and purity. Common methodologies include nucleophilic aromatic substitution (SNAr) on fluoroarenes followed by alkylation with propylamine derivatives. Advances in catalytic systems, such as palladium-based cross-coupling reactions, have streamlined these processes, making them more scalable and cost-effective. The development of green chemistry principles has also influenced synthetic strategies, emphasizing sustainable practices that minimize waste and hazardous byproducts.

From a computational chemistry perspective, 2-fluoro-N-propylaniline has been extensively studied to understand its molecular interactions and electronic structure. Quantum mechanical calculations have provided insights into how the fluorine atom affects charge distribution and reactivity across the aromatic system. These findings are instrumental in designing experiments aimed at optimizing synthetic routes and predicting biological activity. High-throughput virtual screening (HTVS) has further accelerated the discovery process by allowing rapid evaluation of large libraries of fluorinated derivatives.

The biological activity of 2-fluoro-N-propylaniline is closely tied to its ability to interact with enzymes and receptors at the molecular level. Structural biology techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have been employed to elucidate binding modes with target proteins. This structural information is critical for rational drug design, where subtle modifications can significantly enhance potency or selectivity. Recent publications highlight the use of 2-fluoro-N-propylaniline scaffolds in developing allosteric modulators, which represent a promising strategy for treating refractory diseases.

In conclusion, 2-fluoro-N-propylaniline (CAS No. 2806-10-2) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an attractive intermediate for synthesizing biologically active molecules with improved properties. Ongoing research continues to uncover new ways to leverage this compound's potential, driven by advancements in synthetic chemistry, computational methods, and biological discovery. As the demand for innovative therapeutics grows, compounds like 2-fluoro-N-propylaniline will remain indispensable tools in the chemist's arsenal.